Cas no 1448177-43-2 (B-[5-[(methylamino)carbonyl]-2-pyridinyl]boronic acid)

• Product Name: B-[5-[(methylamino)carbonyl]-2-pyridinyl]boronic acid
• CAS No: 1448177-43-2
• MF: C₇H₉BN₂O₃
• MW: 179.96896147728
• CID: 2115640
• Update Time: 2023-11-19

B-[5-[(methylamino)carbonyl]-2-pyridinyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-[(methylamino)carbonyl]-2-pyridinyl]Boronic acid
• Boronic acid, B-[5-[(methylamino)carbonyl]-2-pyridinyl]-
• CID 119086496
• B-[5-[(methylamino)carbonyl]-2-pyridinyl]boronic acid

• Inchi： 1S/C7H9BN2O3/c1-9-7(11)5-2-3-6(8(12)13)10-4-5/h2-4,12-13H,1H3,(H,9,11)
• InChI Key： MBIMDPWJQLHSMU-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(B(O)O)C=C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 82.4

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 7.59±0.53(Predicted)